Cas no 82956-02-3 (6-(Aminoiminomethyl)-2-naphthalenyl 4-(aminomethyl)benzoate dimethanesulfonate)

• Product name: 6-(Aminoiminomethyl)-2-naphthalenyl 4-(aminomethyl)benzoate dimethanesulfonate
• CAS No: 82956-02-3
• MF: C₂₁H₂₅N₃O₈S₂
• MW: 511.568503141403
• CID: 988367

6-(Aminoiminomethyl)-2-naphthalenyl 4-(aminomethyl)benzoate dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 6-Amidino-2-naphthyl-4-aminomethylbenzoate dimethanesulfonate
• 6-Carbamimidoyl-2-naphthyl 4-(aminomethyl)benzoate methanesulfona te (1:2)
• 6-(Aminoiminomethyl)-2-naphthalenyl 4-(aminomethyl)benzoate dimethanesulfonate
• Benzoic acid, 4-(aminomethyl)-, 6-(aminoiminomethyl)-2-naphthalenyl ester, dimethanesulfonate
• Methanesulfonic acid--6-carbamimidoylnaphthalen-2-yl 4-(aminomethyl)benzoate (2/1)

• Inchi： 1S/C19H17N3O2.2CH4O3S/c20-11-12-1-3-13(4-2-12)19(23)24-17-8-7-14-9-16(18(21)22)6-5-15(14)10-17;2*1-5(2,3)4/h1-10H,11,20H2,(H3,21,22);2*1H3,(H,2,3,4)
• InChI Key： IKHXKNHEMGSPQB-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.O(C(C1C=CC(CN)=CC=1)=O)C1C=CC2=CC(C(=N)N)=CC=C2C=1

Computed Properties

• Exact Mass: 511.108306
• Monoisotopic Mass: 511.108306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228

Experimental Properties

• Boiling Point: 559°C at 760 mmHg
• Flash Point: 291.9°C